![molecular formula CBrCl3 B165885 Bromotrichloromethane CAS No. 75-62-7](/img/structure/B165885.png)
Bromotrichloromethane
Overview
Description
Bromotrichloromethane, also known as Trichlorobromomethane, is a compound used in organic synthesis . It is used in the bromination of benzylic positions under sunlamp irradiation and as a chain transfer agent for radical polymerization of methacrylates . It can also be employed as a brominating reagent of active hydrogen compounds .
Synthesis Analysis
This compound can replace solvent quantities of carbon tetrachloride in the synthesis of gem-dichloroalkenes from aldehydes in the presence of triphenylphosphine . It is also used for the Appel reaction of benzyl alcohols to form benzyl chlorides at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is CBrCl₃ . Its molecular weight is 198.274 g/mol . The IUPAC Standard InChI is InChI=1S/CBrCl3/c2-1(3,4)5 .
Chemical Reactions Analysis
This compound is known as an effective telogen for the free radical telomerization of vinyl monomers . It has been used in the bromocyclopropanation, atom transfer radical additions, hydroalkylations, and conjugate additions of this compound to electron-rich and electron-deficient olefins under metal-mediated conditions .
Physical And Chemical Properties Analysis
This compound has a density of 2.005 - 2.015 g/cm³ at 20°C . Its specific melting range indicates that the product may be solid, liquid, a solidified melt, or a supercooled melt .
Scientific Research Applications
Selective Oxidative Conversion : Bromotrichloromethane, in combination with DBU, has been used for the selective oxidative conversion of dihydro-heterocyclic systems to heteroaromatics, especially in the study of 4-hydroxy-2-pyridinones (Williams et al., 1997).
Photochemically Induced Reactions : This compound undergoes photochemically induced reactions with trialkylboranes, providing a method to produce α-bromo-organoborane without generating hydrogen bromide (Brown & Yamamoto, 1971).
Investigating Polymorphism : this compound has been studied for its polymorphic behaviors using X-ray powder diffraction and high-pressure density experiments, revealing phase transitions and volume variations (Parat et al., 2005).
Study of Thermal Decomposition : The thermal decomposition of this compound has been analyzed through electron diffraction, offering insights into its gas phase behavior and decomposition patterns (Leggett & Kohl, 1973).
Telomerization Studies : this compound has been used in telomerization studies with styrene and other compounds, providing insights into the chemical processes and products formed during these reactions (Barson, Batten, & Robb, 1970).
Mild Oxidation Processes : Recently, this compound was utilized as a photochemical oxidant for the mild oxidation of benzyl alcohols to benzyl aldehydes or ketones, demonstrating its role in facilitating environmentally friendly oxidation conditions (Ren, Cheng, Li, & Xu, 2021).
Atom Transfer Radical Addition : In a study, sodium acetate was used in the atom transfer radical addition of polyhaloalkanes, including this compound, to olefins. This research highlighted a transition metal- and peroxide-free methodology for a broad scope of substrates (Sawama et al., 2014).
Mechanism of Action
Bromotrichloromethane (BrCCl3) is a trihalomethane with a molecular weight of 198.27 . It has been used as a chain transfer agent for radical polymerization of methacrylates and as a brominating reagent .
Mode of Action
It is known to act as a chain transfer agent in the radical polymerization of methacrylates . This suggests that it may interact with radicals, potentially influencing various biochemical reactions.
Pharmacokinetics
It is a liquid at room temperature with a boiling point of 105 °C and a density of 2.012 g/mL at 25 °C . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
It is known to be a potent liver poison . In rats, this compound produces about three times the degree of liver microsomal lipid peroxidation as does carbon tetrachloride .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its vapor pressure is 38.4 mmHg at 25 °C , suggesting that it can readily evaporate at room temperature. This could potentially influence its stability and efficacy in different environments.
Safety and Hazards
Bromotrichloromethane is classified as Acute toxicity, Oral (Category 4), H302, Skin irritation (Category 2), H315, and Eye irritation (Category 2A), H319 . It is harmful if swallowed and causes skin and eye irritation . Protective measures such as wearing protective gloves, eye protection, face protection, and washing hands thoroughly after handling are recommended .
Future Directions
Properties
IUPAC Name |
bromo(trichloro)methane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CBrCl3/c2-1(3,4)5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNNQFQFUQLJSQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(Cl)(Cl)(Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CBrCl3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7023930 | |
Record name | Bromotrichloromethane | |
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Molecular Weight |
198.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; Insoluble in water; [HSDB] | |
Record name | Bromotrichloromethane | |
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Boiling Point |
105 °C | |
Record name | BROMOTRICHLOROMETHANE | |
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Solubility |
INSOL IN WATER; SOL IN ALL PROP IN ALCOHOL & ETHER, MISCIBLE WITH MANY ORG LIQUIDS, Very soluble in ether and ethanol | |
Record name | BROMOTRICHLOROMETHANE | |
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Density |
2.012 @ 25 °C | |
Record name | BROMOTRICHLOROMETHANE | |
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Vapor Pressure |
39.0 [mmHg], 39 mm Hg at 25 °C | |
Record name | Bromotrichloromethane | |
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Mechanism of Action |
Cardiac arrhythmia, possibly aggravated by elevated levels of catecholamines due to stress ... is suggested as the cause of these adverse responses, which may lead to death. /Fluorocarbons/ | |
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Color/Form |
COLORLESS HEAVY LIQUID | |
CAS No. |
75-62-7 | |
Record name | Bromotrichloromethane | |
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Melting Point |
-5.7 °C | |
Record name | BROMOTRICHLOROMETHANE | |
Source | Hazardous Substances Data Bank (HSDB) | |
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Synthesis routes and methods
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